tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate

• Molecular Formula: C6H10Li4O10P2
• Molecular Weight: 332.0 g/mol
• IUPAC Name: tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate
• InChI: InChI=1S/C6H14O10P2.4Li/c1-6(9,4-5(7)8)2-3-15-18(13,14)16-17(10,11)12;;;;/h9H,2-4H2,1H3,(H,7,8)(H,13,14)(H2,10,11,12);;;;/q;4*+1/p-4
• InChI Key: GFIXUUFXTAPBAD-UHFFFAOYSA-J
• Canonical SMILES: [Li+].[Li+].[Li+].[Li+].CC(CCOP(=O)([O-])OP(=O)([O-])[O-])(CC(=O)[O-])O

Description

Tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate is a chemical compound with the molecular formula C6H10Li4O10P2 and a molecular weight of 332.0 g/mol. This compound is primarily used for research and development purposes and is not intended for human therapeutic applications or veterinary use.

Preparation Methods

The synthesis of tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate involves the reaction of mevalonic acid with phosphoric acid derivatives under specific conditions . The exact synthetic routes and reaction conditions are not widely documented, but it is known that the compound is an endogenous metabolite of the mevalonate pathway . Industrial production methods are not well-established due to its primary use in research.

Chemical Reactions Analysis

Tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different phosphonate derivatives.

Reduction: Reduction reactions can convert it into simpler phosphonate compounds.

Substitution: It can undergo substitution reactions where the phosphonate groups are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate has several scientific research applications:

Chemistry: It is used to study the mevalonate pathway and its intermediates.

Biology: The compound is an important metabolite in the biosynthesis of isoprenoids, which are vital for various biological processes.

Medicine: Research involving this compound helps in understanding metabolic disorders related to the mevalonate pathway.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate involves its role as an intermediate in the mevalonate pathway . It is converted by mevalonate 5-pyrophosphate decarboxylase into isopentenyl pyrophosphate in an ATP-dependent manner . This conversion is crucial for the biosynthesis of isoprenoids, which are essential for cell membrane integrity, hormone production, and other cellular functions .

Comparison with Similar Compounds

Tetralithium;3-hydroxy-3-methyl-5-[oxido(phosphonatooxy)phosphoryl]oxypentanoate is unique due to its specific role in the mevalonate pathway. Similar compounds include:

Mevalonic acid: A precursor in the mevalonate pathway.

Isopentenyl pyrophosphate: A downstream product in the pathway.

Geranylgeranyl pyrophosphate: Another intermediate in the biosynthesis of isoprenoids.

These compounds share similar roles in the biosynthesis of isoprenoids but differ in their specific positions and functions within the pathway.